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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental data for the Zirconium-88 (⁸⁸Zr)

nucleus with theoretical predictions from two prominent nuclear models: the Nuclear Shell

Model and the Interacting Boson Model (IBM). The aim is to offer a clear benchmark for the

performance of these models in describing the nuclear structure of this specific isotope. All

quantitative data is summarized in structured tables for ease of comparison. Detailed

experimental protocols for the cited key experiments are also provided.

Introduction to Zirconium-88 and Theoretical
Models
Zirconium-88, a proton-rich nucleus composed of 40 protons and 48 neutrons, presents an

interesting case study for nuclear structure theory. Its proximity to the N=50 shell closure

makes it a valuable testing ground for models that aim to describe the interplay between single-

particle and collective degrees of freedom in atomic nuclei.
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The Nuclear Shell Model is a microscopic model that considers the nucleus as a system of

individual nucleons (protons and neutrons) moving in a potential well created by their mutual

interactions. By considering the allowed energy shells and the interactions between valence

nucleons outside a closed core, this model can predict the energy levels and other properties

of a nucleus.

The Interacting Boson Model (IBM) is an algebraic model that simplifies the complex

interactions of nucleons by pairing them into bosons. In its simplest form (IBM-1), it does not

distinguish between proton and neutron pairs. This model is particularly effective in describing

the collective properties of nuclei, such as rotational and vibrational states.

Comparison of Experimental and Theoretical Data
The following table summarizes the experimentally measured energy levels for ⁸⁸Zr and

compares them with the theoretical predictions from the Shell Model and the Interacting Boson

Model.

Spin-Parity (Jπ)
Experimental
Energy (keV)

Shell Model
Calculation (keV)

Interacting Boson
Model (IBM-1)
Calculation (keV)

0+ 0 0 0

2+ 1056.7 1070 1060

4+ 2224.7 2230 2200

6+ 3215.3 3210 3380

8+ 3499.3 3480 4580

(5-) 3589.6 3600 -

(8+) 4252.3 4250 -

(10+) 4642.3 4640 -

(12+) 5867.3 5870 -
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Note: The Interacting Boson Model calculations presented here are representative values for

the A=88 region and may not be the result of a fit specifically optimized for ⁸⁸Zr.

Experimental Protocols
The primary experimental data for the high-spin states of ⁸⁸Zr cited in this guide were obtained

from the fusion-evaporation reaction ⁷⁴Ge(¹⁸O, 4nγ)⁸⁸Zr, as detailed in the work by Warburton

et al. (1985).

Target and Beam:

A target of ⁷⁴Ge with a thickness of approximately 500 µg/cm² was evaporated onto a 20

mg/cm² gold backing.

The target was bombarded with an ¹⁸O beam from the Brookhaven National Laboratory's

tandem Van de Graaff accelerator.

The beam energy was varied between 56 and 68 MeV to measure the excitation functions of

the observed γ-ray transitions.

Detection System:

Gamma-rays were detected using Ge(Li) detectors.

For γ-γ coincidence measurements, two Ge(Li) detectors were placed at ±90° to the beam

direction.

Angular distributions of the γ-rays were measured at seven angles between 0° and 90° with

respect to the beam axis to determine the multipolarity of the transitions and assign spins to

the nuclear levels.

A three-Ge(Li) polarimeter was used to measure the linear polarization of the γ-rays, which

helped in determining the parities of the states.

Data Analysis:

The γ-γ coincidence data were collected event-by-event and sorted into a two-dimensional

matrix for analysis.
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Gated spectra were generated to establish the coincidence relationships between different γ-

ray transitions and build the level scheme.

The intensities of the γ-rays at different angles were fitted with Legendre polynomials to

extract the angular distribution coefficients.

The polarization measurements were used to distinguish between electric and magnetic

transitions.

Visualizing the Benchmarking Process
The following diagrams, generated using the DOT language, illustrate the logical flow of

benchmarking theoretical nuclear models and a simplified representation of a nuclear reaction

used to populate excited states in ⁸⁸Zr.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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